N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorophenyl)benzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(2-chlorophenyl)benzenesulfonamide
• InChI: InChI=1S/C25H26ClN3O3S/c26-23-13-7-8-14-24(23)29(33(31,32)22-11-5-2-6-12-22)20-25(30)28-17-15-27(16-18-28)19-21-9-3-1-4-10-21/h1-14H,15-20H2
• InChI Key: DEHWDKBELNKJKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CN(C3=CC=CC=C3Cl)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C25H26ClN3O3S
• Molecular Weight: 484.0 g/mol

Description

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorophenyl)benzenesulfonamide, also known as BZP-CTS, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BZP-CTS belongs to the class of piperazine derivatives and has been found to have a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorophenyl)benzenesulfonamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell proliferation and survival. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in cancer cell survival. This compound has also been found to exhibit antiviral and antimicrobial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorophenyl)benzenesulfonamide is its potent antitumor activity against a wide range of cancer cell lines. It also exhibits antiviral and antimicrobial activity, which makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of this compound is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorophenyl)benzenesulfonamide. One of the main areas of research is the development of new therapeutic agents based on this compound. Researchers are also studying the potential use of this compound in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to determine the exact mechanism of action of this compound and to investigate its potential toxicity in vivo.

Scientific Research Applications

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(2-chlorophenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer treatment. It has been found to exhibit potent antitumor activity against a wide range of cancer cell lines, including lung, breast, colon, and prostate cancer. This compound has also been found to exhibit antiviral activity against several viruses, including herpes simplex virus type 1 and 2, human cytomegalovirus, and human immunodeficiency virus type 1. Additionally, this compound has shown antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.